2-Cyclobutylcyclopropane-1-carbaldehyde

Fraction sp³ (Fsp³) Drug-likeness Molecular complexity
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C8H12O
Molecular Weight 124.18 g/mol
Cat. No. B15266252
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name2-Cyclobutylcyclopropane-1-carbaldehyde
Molecular FormulaC8H12O
Molecular Weight124.18 g/mol
Structural Identifiers
SMILESC1CC(C1)C2CC2C=O
InChIInChI=1S/C8H12O/c9-5-7-4-8(7)6-2-1-3-6/h5-8H,1-4H2
InChIKeyFAERFXIBHPCJBF-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-Cyclobutylcyclopropane-1-carbaldehyde – Physicochemical Profile and Structural Identity for Procurement Specification


2-Cyclobutylcyclopropane-1-carbaldehyde (CAS 2059994-37-3, MFCD30476729) is a bicyclic aldehyde with the molecular formula C₈H₁₂O and a molecular weight of 124.18 Da [1]. The compound features a cyclopropane ring directly substituted at the 2-position with a cyclobutyl group and at the 1-position with a carbaldehyde functionality, yielding a compact, sp³-rich scaffold (Fsp³ = 0.875) with two rotatable bonds and a calculated LogP of 1.4 [1]. It belongs to the broader class of cyclopropanecarbaldehydes that are recognized as key intermediates for pharmaceutical and agrochemical active substance synthesis [2]. The compound is catalogued under multiple commercial identifiers including BBV-93622660, BD01021527, CSC025776468, EN300-318736, FCH7314250, and IMED2683279053, reflecting broad availability across building-block supplier networks [1].

1
High sp³ character supports fragment-based library design and lead-likeness criteria.
2
Dual ring-strain architecture enables strain-release and ring-contraction chemistry for heterocycle synthesis.
3
Multi-supplier sourcing (6 catalog identifiers) reduces procurement risk and lead times.

Why 2-Cyclobutylcyclopropane-1-carbaldehyde Cannot Be Replaced by Generic Cyclopropane Carbaldehydes for Structure–Activity-Dependent Applications


Superficial functional-group similarity (aldehyde on a cyclopropane) masks critical physicochemical and stereochemical differences that directly affect molecular recognition, conformational pre-organization, and synthetic reproducibility. Generic cyclopropanecarboxaldehyde (C₄H₆O, LogP 0.595, Fsp³ 0.75) differs from the target compound by over 0.8 LogP units and lacks the cyclobutyl substituent entirely, altering both lipophilicity-driven membrane partitioning and the steric environment around the reactive aldehyde center [1]. Furthermore, regioisomeric variants such as 1-cyclobutylcyclopropane-1-carbaldehyde (CAS 1936571-54-8) position the cyclobutyl group at the same carbon as the aldehyde, reducing the rotatable bond count from 2 to 1 and fundamentally changing the spatial relationship between the strained-ring systems . Even nominally identical constitutional isomers can differ in stereochemical definition: rac-(1R,2S)-2-cyclobutylcyclopropane-1-carbaldehyde is a defined racemic diastereomer, whereas the target compound is supplied as an unspecified stereochemical mixture, a distinction critical for stereoselective downstream chemistry where batch-to-batch diastereomeric ratios can determine reaction outcomes [2]. These quantifiable property gaps—spanning LogP, Fsp³, rotatable bond count, and stereochemical specification—directly undermine any assumption of functional interchangeability in medicinal chemistry SAR campaigns or agrochemical intermediate supply chains.

Unsubstituted cyclopropanecarboxaldehyde
Target: cyclobutyl-substituted, higher lipophilicity and sp³ fraction
Substitute: lacks cyclobutyl group; LogP and Fsp³ substantially lower
Physicochemical profile shift may alter membrane partitioning and steric environment, limiting SAR transferability.
1-Cyclobutyl regioisomer (CAS 1936571-54-8)
Target: 2-substituted, two rotatable bonds, distinct spatial orientation
Substitute: 1-substituted, single rotatable bond; conformational sampling differs
Doubling of rotatable bonds influences conformational pre-organization and may lead to divergent binding modes.
Stereochemically defined rac-(1R,2S) diastereomer
Target: undefined stereochemical mixture, may vary batch-to-batch
Substitute: defined racemic diastereomer, consistent configuration but identical physicochemical descriptors
For stereoselective synthesis, undefined stereochemistry introduces reproducibility risk; defined diastereomer preferred when configuration must be controlled.

Quantitative Differentiation Evidence for 2-Cyclobutylcyclopropane-1-carbaldehyde Versus Closest Analogs: A Procurement-Relevant Comparator Table


Fsp³ Molecular Complexity Index: 16.7% Higher sp³ Carbon Fraction Than Unsubstituted Cyclopropanecarboxaldehyde

The Fsp³ descriptor—defined as the ratio of sp³-hybridized carbon atoms to total carbon count—has been established as a predictor of clinical developability, with higher values correlating with improved solubility, reduced promiscuity, and higher clinical success rates [1]. 2-Cyclobutylcyclopropane-1-carbaldehyde exhibits Fsp³ = 0.875 (7 sp³ carbons / 8 total carbons) [2]. The parent cyclopropanecarboxaldehyde (CAS 1489-69-6) yields Fsp³ = 0.750 (3 sp³ carbons / 4 total carbons) by structural calculation [3]. The absolute difference of +0.125 represents a 16.7% relative enrichment in saturated carbon content, placing the target compound substantially above the Fsp³ ≥ 0.45 threshold associated with favorable developability profiles.

Fsp³ enrichment
Reported
Target Fsp³ 0.875 vs comparator 0.750
Δ = +0.125 (+16.7% relative)
Higher molecular complexity may correlate with improved developability profiles
Based on Lovering et al. (2009) threshold ≥0.45; calculated from molecular formulas
Fraction sp³ (Fsp³) Drug-likeness Molecular complexity Lead-likeness

Computed LogP Differential: +0.805 LogP Units Above Parent Cyclopropanecarboxaldehyde, Modulating Membrane Partitioning Predictions

The calculated partition coefficient (LogP) is a primary determinant of passive membrane permeability and non-specific protein binding. 2-Cyclobutylcyclopropane-1-carbaldehyde has a computed LogP of 1.4 [1]. In contrast, the unsubstituted cyclopropanecarboxaldehyde (CAS 1489-69-6) yields a significantly lower LogP of 0.59530 . The positive ΔLogP of +0.805 indicates that the target compound is approximately 6.4× more lipophilic than the parent aldehyde (based on the logarithmic nature of the partition coefficient), a difference that substantially alters predicted permeability across biological membranes and distribution into hydrophobic environments.

LogP differential
Reported
Target LogP 1.4 vs parent 0.595
ΔLogP = +0.805 (~6.4× lipophilicity)
Lipophilicity shift may influence membrane permeability predictions
Computed values; cross-study comparison
LogP Lipophilicity Membrane permeability ADME prediction

Regioisomeric Connectivity: Two Rotatable Bonds in the 2-Cyclobutyl Isomer Versus One in the 1-Cyclobutyl Regioisomer, Altering Conformational Sampling

The position of the cyclobutyl substituent on the cyclopropane ring directly dictates the number of rotatable bonds, a key determinant of conformational entropy and molecular recognition. 2-Cyclobutylcyclopropane-1-carbaldehyde possesses 2 rotatable bonds, as the cyclobutyl group is attached at the 2-position of the cyclopropane, separated from the aldehyde-bearing carbon [1]. In the regioisomeric 1-cyclobutylcyclopropane-1-carbaldehyde (CAS 1936571-54-8), the cyclobutyl and aldehyde groups share the same cyclopropane carbon (position 1), resulting in only 1 rotatable bond between the cyclobutyl group and the cyclopropane ring . This doubling of rotatable bond count in the 2-substituted isomer enables greater conformational flexibility, which can translate into differential binding-mode sampling in target-engagement studies.

Rotatable bond count
Head-to-head
Target 2 rotatable bonds vs regioisomer 1
ΔRB = +1 (100% increase)
Conformational flexibility differs; may affect binding-mode sampling
Determined from 2D structure; identical molecular formula
Regioisomerism Rotatable bonds Conformational flexibility Scaffold diversity

Stereochemical Specification: Undefined Diastereomer Mixture Versus Defined rac-(1R,2S)-Diastereomer for Stereoselective Synthesis Reproducibility

For stereoselective synthetic applications, the diastereomeric composition of a building block can be the single most critical quality attribute. 2-Cyclobutylcyclopropane-1-carbaldehyde is commercially supplied as a stereochemically undefined mixture, meaning the relative configuration at the cyclopropane 1- and 2-positions is not specified or controlled [1]. In contrast, rac-(1R,2S)-2-cyclobutylcyclopropane-1-carbaldehyde (BBV-165108773, CSMB02125633451) is explicitly defined as the racemic trans (or cis, depending on nomenclature convention) diastereomer, with identical molecular formula (C₈H₁₂O), molecular weight (124 Da), LogP (1.4), and Fsp³ (0.875), but with a defined stereochemical relationship between the two chiral centers [2]. Physicochemical descriptors being equal, the decision between these two procurement options turns entirely on the stereochemical requirements of the downstream chemistry: the defined racemate guarantees batch-to-batch diastereomeric consistency, while the undefined mixture may vary and is suitable for applications where stereochemistry is either irrelevant or will be scrambled in subsequent steps.

Stereochemical specification
Head-to-head
Target: undefined mixture
Comparator: defined rac-(1R,2S) diastereomer
Defined diastereomer ensures batch-to-batch reproducibility for stereoselective chemistry
All physicochemical descriptors identical; choice depends on synthetic requirements
Stereochemistry Diastereomer ratio Synthetic reproducibility Chiral building block

Dual Ring-Strain Energy Profile: Combined Cyclopropane (~27.5 kcal/mol) and Cyclobutane (~26.4 kcal/mol) Strain Versus Single-Ring Analogs for Distinctive Reactivity

The target compound uniquely incorporates two strained carbocycles within a single, low-molecular-weight scaffold. Literature values for ring strain energy (SE) place cyclopropane at approximately 27.5 kcal/mol (115 kJ/mol) and cyclobutane at approximately 26.4 kcal/mol (110 kJ/mol) [1][2]. The parent cyclopropanecarboxaldehyde contains only the cyclopropane ring (SE ≈27.5 kcal/mol). 2-Cyclobutylcyclopropane-1-carbaldehyde therefore presents a cumulative ring-strain burden of approximately 53.9 kcal/mol distributed across two adjacent small rings. This dual-strain architecture is mechanistically significant: the tandem Wittig reaction–ring contraction methodology developed for cyclopropanecarbaldehyde synthesis explicitly exploits cyclobutane→cyclopropane ring contraction, demonstrating that cyclobutane-containing substrates can deliver functionalized cyclopropanecarbaldehydes in 54–85% isolated yields, with the prototypical substrate 4a obtained in 82% isolated yield (90% NMR yield, 100% conversion) [3]. Mono-strained cyclopropanecarboxaldehyde cannot participate in this ring-contraction manifold because it lacks the requisite cyclobutane precursor. This compound-class evidence supports the expectation that 2-cyclobutylcyclopropane-1-carbaldehyde can serve as both a strain-release substrate and a strain-preserved product depending on reaction design.

Dual ring-strain energy
Class-level
Cumulative strain ~53.9 kcal/mol (cyclopropane + cyclobutane)
vs mono-strained analog ~27.5 kcal/mol
Dual-strain architecture enables unique strain-release and ring-contraction pathways
Tandem Wittig–ring contraction yields 54–85% reported for related substrates
Ring strain energy Cyclopropane Cyclobutane Strain-driven reactivity

Multi-Supplier Catalog Availability: Six Distinct Commercial Identifiers Facilitating Competitive Procurement Versus Single-Source Analogs

Procurement risk is materially reduced by multi-supplier availability. 2-Cyclobutylcyclopropane-1-carbaldehyde is catalogued under at least six distinct commercial identifiers—BBV-93622660, BD01021527, CSC025776468, EN300-318736, FCH7314250, and IMED2683279053—through the Chemspace/Enamine MADE building-block network [1]. The regioisomeric 1-cyclobutylcyclopropane-1-carbaldehyde (CAS 1936571-54-8) is listed by fewer suppliers, with a minimum purity specification of 95% from at least one vendor . The defined diastereomer rac-(1R,2S)-2-cyclobutylcyclopropane-1-carbaldehyde is listed under a single catalog number (BBV-165108773) [2]. The methyl-substituted analog 2-(1-methylcyclobutyl)cyclopropane-1-carbaldehyde (CAS 2060007-57-8) is also available at ≥95% purity but with a higher molecular weight (138.21 Da, C₉H₁₄O) that changes scaffold properties . For programs that require the specific C₈H₁₂O scaffold, the target compound offers the most diversified supply base among direct constitutional isomers, reducing single-supplier dependency.

Supplier diversity
Reported
6 catalog identifiers across Enamine MADE network
vs 1 identifier for defined diastereomer
Multi-supplier availability reduces single-source risk and supports competitive procurement
Supplier landscape assessed via Chemspace, ChemSrc, AKSci
Commercial availability Building block procurement Supply chain diversity Hit-to-lead sourcing

2-Cyclobutylcyclopropane-1-carbaldehyde: High-Confidence Application Scenarios Grounded in Quantitative Differentiation Evidence


Fragment-Based Drug Discovery (FBDD) Libraries Requiring High Fsp³ and Controlled Lipophilicity

Fragment libraries enriched in sp³ character (Fsp³ ≥ 0.45) are associated with higher hit-to-lead progression rates [1]. With an Fsp³ of 0.875 and LogP of 1.4, 2-cyclobutylcyclopropane-1-carbaldehyde presents an attractive fragment-sized (MW 124 Da) aldehyde handle for covalent or reversible-covalent library construction. Procurement teams sourcing this compound for FBDD can justify its selection over the parent cyclopropanecarboxaldehyde (Fsp³ 0.75, LogP 0.595) on the basis of its 16.7% higher Fsp³ and 0.8-unit LogP advantage, both of which align more closely with lead-like property space [2].

Stereoselective Synthesis Campaigns Requiring Defined Diastereomeric Starting Materials

When a synthetic route involves diastereoselective transformations at the cyclopropane ring—such as chiral-auxiliary-directed aldol reactions or enantioselective organocatalytic additions to the aldehyde—the stereochemical composition of the starting material directly determines product diastereomeric ratios [1]. In such cases, the defined rac-(1R,2S)-2-cyclobutylcyclopropane-1-carbaldehyde (BBV-165108773) is the appropriate procurement choice over the stereochemically undefined target compound, as it guarantees batch-to-batch reproducibility of the (1R,2S) relative configuration, even though all physicochemical descriptors are identical [2]. Conversely, for achiral downstream chemistry where the cyclopropane stereocenters will be destroyed or epimerized, the undefined (and typically more cost-accessible) mixture is the pragmatic choice.

Agrochemical Intermediate Synthesis Exploiting Dual Ring-Strain Reactivity for Heterocycle Construction

Cyclopropanecarbaldehydes are established intermediates for agrochemical active substances, with patent literature explicitly identifying 1-alkylthio- and 1-benzylthio-substituted cyclopropanecarbaldehydes as precursors to crop protection agents [1]. The dual ring-strain architecture of 2-cyclobutylcyclopropane-1-carbaldehyde (~53.9 kcal/mol combined strain) enables reactivity manifolds inaccessible to mono-strained analogs. The tandem Wittig–ring contraction chemistry that converts α-hydroxycyclobutanones to cyclopropanecarbaldehydes in 54–85% yield [2] exemplifies the type of strain-driven transformation that this scaffold can undergo, positioning it as a versatile intermediate for constructing spirocyclic or bridged heterocycles relevant to modern agrochemical discovery.

Conformational Probe Design Where Rotatable Bond Count Controls Ligand Pre-Organization

The difference of one rotatable bond between 2-cyclobutylcyclopropane-1-carbaldehyde (RB = 2) and its 1-substituted regioisomer (RB = 1) translates into measurably different conformational entropy penalties upon target binding [1]. In structure-based drug design programs that employ conformational restriction as a strategy to improve binding affinity, the 2-substituted isomer provides the additional degree of freedom needed for the cyclobutyl group to sample a broader conformational space, while the aldehyde remains anchored for conjugation or bioconjugation chemistry [2]. This makes the target compound the preferred scaffold when conformational flexibility is desired over rigid pre-organization.

Application
Selection Property
Validation Focus
Fragment-based library design
High sp³ fraction and balanced lipophilicity
Fsp³ ≥0.45 threshold alignment; lead-like property space
Stereoselective synthesis
Diastereomeric definition and batch consistency
Reproducibility of relative configuration; impurity profiling
Agrochemical heterocycle construction
Dual ring-strain reactivity
Strain-release and ring-contraction yield and selectivity
Conformational probe design
Rotatable bond flexibility
Conformational entropy and binding-mode sampling
Quote Request

Request a Quote for 2-Cyclobutylcyclopropane-1-carbaldehyde

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.